
Octapinol CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-Depth Technical Guide to Octapinol
For Researchers, Scientists, and Drug Development Professionals

Abstract
Octapinol, also known by its systematic name 4-(2-Propylpentyl)-1-piperidineethanol, is a

chemical compound with the CAS number 71138-71-1.[1] While its chemical structure and

basic properties are defined, publicly available information regarding its specific biological

activity, mechanism of action, and associated signaling pathways is notably scarce. This guide

synthesizes the available physicochemical data for Octapinol and outlines the current

knowledge gaps to inform future research and development efforts.

Chemical and Physical Properties
Octapinol is a piperidine derivative with a molecular formula of C15H31NO.[1] Its molecular

weight is 241.41 g/mol .[1][2] The compound is characterized by a piperidine ring substituted at

the nitrogen with a 2-hydroxyethyl group and at the 4-position with a 2-propylpentyl group.

Table 1: Physicochemical Data for Octapinol
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Property Value Reference(s)

CAS Number 71138-71-1 [1]

Molecular Formula C15H31NO [1]

Molecular Weight 241.41 g/mol [1]

Synonyms
4-(2-Propylpentyl)-1-

piperidineethanol

Biological Activity and Mechanism of Action
As of the latest available information, there is a significant lack of published research detailing

the specific biological activities, pharmacological properties, or the mechanism of action of

Octapinol. Searches of scientific literature and patent databases did not yield specific data on

its interactions with biological targets, its effects in cellular or animal models, or any potential

therapeutic applications.

Signaling Pathways
Due to the absence of studies on its mechanism of action, there is no information available

regarding any signaling pathways that may be modulated by Octapinol.

Experimental Protocols
Detailed experimental protocols involving Octapinol are not available in the public domain.

Research on the synthesis of piperidine derivatives is extensive; however, specific protocols

detailing the biological assessment of Octapinol are absent.

Logical Relationship of Available Information
The current understanding of Octapinol is limited to its chemical identity. The logical flow from

its chemical structure to its potential biological function remains to be established through

future research.
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Caption: Logical diagram illustrating the current knowledge status of Octapinol.

Conclusion and Future Directions
Octapinol is a well-defined chemical entity for which foundational biological and

pharmacological data are currently lacking. This presents an opportunity for significant

discovery. Future research should focus on:

Screening for Biological Activity: Initial in vitro screening against a broad range of biological

targets to identify potential areas of activity.

Mechanism of Action Studies: Following the identification of any biological activity, in-depth

studies to elucidate the molecular mechanism of action.

Toxicological Evaluation: Assessment of the compound's safety profile.

The development of a comprehensive understanding of Octapinol's properties will be

contingent on the execution of these fundamental research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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